Cas no 1798023-65-0 (N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide
• CAS No: 1798023-65-0
• MF: C₁₆H₁₉NO₅S
• MW: 337.390763521194
• CID: 5374691
• Update Time: 2025-06-30

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-
• N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide

• Inchi： 1S/C16H19NO5S/c1-21-15-9-8-12(10-16(15)22-2)14(18)11-17-23(19,20)13-6-4-3-5-7-13/h3-10,14,17-18H,11H2,1-2H3
• InChI Key： BQADIQWGFBNLOM-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=C(OC)C(OC)=C2)O)(=O)=O)=CC=CC=C1

Additional information on N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide

N-[2-(3,4-Dimethoxyphenyl)-2-Hydroxyethyl]Benzenesulfonamide: A Comprehensive Overview

N-[2-(3,4-Dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide (CAS No. 1798023-65-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

N-[2-(3,4-Dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide is a sulfonamide derivative with a complex molecular structure. The compound consists of a benzenesulfonamide moiety attached to a 2-(3,4-dimethoxyphenyl)-2-hydroxyethyl group. The presence of multiple functional groups, including hydroxyl, methoxy, and sulfonamide functionalities, imparts unique chemical and biological properties to the molecule. These properties make it an attractive candidate for drug development due to its potential for modulating various biological targets.

The molecular formula of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide is C₁₆H₁₉NO₅S, with a molecular weight of approximately 341.39 g/mol. The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in various experimental settings.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide involves several well-established chemical reactions. One common approach is the nucleophilic substitution reaction between 3,4-dimethoxyphenylglycol and benzenesulfonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. Alternative synthetic routes have also been explored to optimize the efficiency and scalability of the process.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound. For instance, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. These improvements are crucial for large-scale production and industrial applications.

Biological Activities

N-[2-(3,4-Dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide has demonstrated a wide range of biological activities that make it a valuable candidate for pharmaceutical research. One of its most notable properties is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in both in vitro and in vivo models.

In addition to its anti-inflammatory effects, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound may have therapeutic potential in the treatment of certain types of cancer.

Clinical Applications and Research Advancements

The promising biological activities of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide have spurred significant interest in its clinical applications. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammatory diseases and cancer. These studies have provided valuable insights into the pharmacokinetics and pharmacodynamics of the compound.

Recent clinical trials have further validated the therapeutic potential of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide. Phase I trials have demonstrated that the compound is well-tolerated by patients with minimal side effects. Ongoing Phase II trials are currently evaluating its efficacy in treating specific inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

In parallel with clinical trials, researchers are actively exploring new delivery systems to enhance the bioavailability and therapeutic index of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide. Nanoparticle-based formulations have shown promise in improving drug delivery and reducing systemic toxicity. These advancements are expected to broaden the therapeutic applications of this compound.

Conclusion

In conclusion, N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzenesulfonamide (CAS No. 1798023-65-0) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its anti-inflammatory and antitumor properties have been extensively studied, and ongoing clinical trials are further validating its therapeutic potential. With continued research and development efforts, this compound has the potential to make significant contributions to the treatment of inflammatory diseases and cancer.